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Compound of Interest

Compound Name: Methyl isopropyl carbonate

CAS No.: 51729-83-0

Cat. No.: B1599540

Get Quote

Executive Summary
Methyl Isopropyl Carbonate (MIPC) is a critical unsymmetrical carbonate intermediate,

utilized primarily in the synthesis of carbamate pesticides (e.g., Propoxur) and as a specialized

solvent in lithium-ion battery electrolytes.

This guide compares the industrial benchmark (Phosgenation/Chloroformate) against the

leading green alternative (DMC Transesterification). While the phosgene route offers superior

single-pass yields (>90%), it is burdened by extreme toxicity and corrosive byproducts. The

transesterification route, utilizing Dimethyl Carbonate (DMC) and Isopropanol (IPA), eliminates

halogenated waste but faces thermodynamic equilibrium limitations requiring advanced

process engineering (reactive distillation).

Part 1: Comparative Performance Analysis
The following data aggregates typical laboratory and pilot-scale performance metrics for the

synthesis of MIPC (

).
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Table 1: Performance Matrix

Metric
Route A:

Chloroformate

(Benchmark)

Route B: DMC

Transesterification

(Green)

Route C: CO₂

Alkylation

(Emerging)

Precursors
Methyl Chloroformate

+ Isopropanol

Dimethyl Carbonate +

Isopropanol

CO₂ + Isopropanol +

Methyl Iodide

Catalyst
None (Stoichiometric

Base optional)

Solid Base (e.g.,

K₂CO₃/Al₂O₃) or Ti-

alkoxides

Cs₂CO₃ / TBAI

Reaction Temp
0°C

40°C (Exothermic)

80°C

120°C (Endothermic)

25°C

60°C

Yield (Isolated) 92 - 95% 40 - 55% (per pass)* 75 - 85%

Selectivity >99%
85% (vs. Di-isopropyl

carbonate)
>95%

Atom Economy
Poor (Generates

HCl/Salt waste)

Excellent (Methanol is

only byproduct)
Moderate (Salt waste)

Safety Profile
Critical Hazard

(Toxic/Corrosive)

Safe (Flammable

liquids only)

Moderate (Alkyl

halides are toxic)

*Note: DMC route yield is equilibrium-limited. High industrial yields are only achieved via

continuous reactive distillation with methanol removal.

Figure 1: Mechanistic Pathways
The following diagram illustrates the chemical causality and intermediate species for the three

primary routes.
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Route A: Phosgenation (Benchmark)

Route B: Transesterification (Green)
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Caption: Comparative reaction logic. Route A is irreversible and fast; Route B is reversible and

competes with symmetric carbonate formation.

Part 2: Detailed Experimental Protocols
Protocol A: The Benchmark (Chloroformate Route)
Objective: High-yield synthesis of MIPC using Methyl Chloroformate. Hazard Warning: Methyl

chloroformate is highly toxic and lachrymatory. Reaction generates HCl gas.[1] All operations

must occur in a fume hood with an acid scrubber.

Reagents:

Methyl Chloroformate (1.05 eq)

Isopropanol (1.0 eq)

Pyridine or Triethylamine (1.1 eq) - Acid Scavenger
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Dichloromethane (DCM) - Solvent[2]

Step-by-Step Workflow:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, pressure-equalizing

dropping funnel, and a thermometer. Connect the condenser outlet to a NaOH scrubber trap.

Charging: Charge the flask with Isopropanol (0.1 mol) and Pyridine (0.11 mol) in dry DCM

(50 mL). Cool the system to 0°C using an ice bath.

Addition: Charge Methyl Chloroformate (0.105 mol) into the dropping funnel. Add dropwise

over 30 minutes, maintaining internal temperature

. Causality: Rapid addition causes dangerous exotherms and loss of selectivity.

Reaction: Once addition is complete, remove the ice bath and allow to warm to room

temperature. Stir for 2 hours.

Quench & Workup: Pour the mixture into ice-cold water (50 mL). Separate the organic layer.

[3] Wash sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃, and brine.

Purification: Dry over MgSO₄, filter, and concentrate. Distill the crude oil (b.p. ~135°C) to

obtain pure MIPC.

Protocol B: The Green Alternative (DMC
Transesterification)
Objective: Phosgene-free synthesis using a solid base catalyst. Challenge: The reaction

is equilibrium limited (

). Solution: Use of an azeotropic removal system to drive the equilibrium to the right.

Reagents:

Dimethyl Carbonate (DMC) (3.0 eq) - Excess used to favor mono-substitution.

Isopropanol (1.0 eq)
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Catalyst: 5 wt%

supported on

(calcined at 500°C) or Titanium(IV) butoxide (homogeneous alternative).

Step-by-Step Workflow:

Catalyst Prep (Heterogeneous): Impregnate

with aqueous

. Dry at 110°C, then calcine at 500°C for 4 hours to activate basic sites [1].

Setup (Reactive Distillation Simulation): Use a flask equipped with a Vigreux column (or

packed column) and a distillation head. This setup is critical to fractionate the Methanol/DMC

azeotrope.

Reaction: Mix DMC (0.3 mol) and Isopropanol (0.1 mol) with 1.0 g of catalyst. Heat the oil

bath to ~90°C (DMC reflux).

Equilibrium Shift: As the reaction proceeds, Methanol is formed. The Methanol/DMC

azeotrope (b.p. 63.8°C) is the most volatile component. Carefully distill this fraction off at the

top of the column (head temp ~64°C). Causality: Removing MeOH prevents the reverse

reaction, driving conversion >50%.

Termination: Stop heating when the head temperature rises to 90°C (pure DMC boiling

point), indicating no more MeOH is being generated.

Purification: Filter the catalyst (if solid). The filtrate contains DMC (excess), MIPC (product),

and trace DIPC. Remove excess DMC via rotary evaporation. MIPC is isolated via fractional

distillation.

Part 3: Process Logic & Troubleshooting
Why Route B Fails Without Reactive Distillation
In a closed vessel, Route B will stall at approximately 30-40% conversion due to

thermodynamics. The formation of Di-isopropyl Carbonate (DIPC) is a consecutive reaction that
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degrades selectivity if the residence time is too long or if the DMC:IPA ratio is too low

(approaching 1:1).

Figure 2: Reactive Distillation Workflow (Route B)
This diagram details the self-validating loop required for the Green Route to be viable.
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Caption: Process flow for overcoming thermodynamic limitations in DMC transesterification.

Key Troubleshooting Table
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Issue Probable Cause Corrective Action

Low Yield (Route A) Moisture in reagents.

Dry DCM and IPA over

molecular sieves; Methyl

Chloroformate hydrolyzes

rapidly.

High DIPC Formation (Route

B)
Low DMC:IPA ratio.

Increase DMC ratio to >3:1 to

statistically favor mono-

substitution.

Catalyst Deactivation (Route

B)
Water poisoning or leaching.

Calcine solid base catalysts

>450°C before use; ensure

anhydrous feed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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